Cas no 120104-31-6 ((+)-KDN)
(+)-KDN structure
Product Name:(+)-KDN
CAS No:120104-31-6
MF:C9H16O9
MW:268.217944145203
CID:2067768
PubChem ID:10869261
Update Time:2025-04-21
(+)-KDN Chemical and Physical Properties
Names and Identifiers
-
- (+)-KDN
- 2-keto-3-deoxy-D-glycero-D-galacto-nononic acid
- 2-keto-3-deoxy-G-glycero-D-galactonononic acid
- 2-keto-3-deoxy-nonulosonic acid
- 3-deoxy-D-glucoro-D-galacto-2-nonulopyranosonic acid
- 3-deoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
- KDN
- 3-deoxy-D-glycero-β-D-galacto-non-2-ulopyranosonic acid
- 3-deoxy-D-glycero-beta-D-galacto-nonulosonic acid
- (2S,4S,5R,6R)-2,4,5-Trihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
- Q27225206
- deamino-beta-neuraminic acid
- 120104-31-6
- CHEBI:131593
- (2S,4S,5R,6R)-2,4,5-trihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydropyran-2-carboxylic acid
- 2-keto-3-deoxy-D-glycero-beta-D-galacto-nononic acid
- beta-KDN
-
- Inchi: 1S/C9H16O9/c10-2-4(12)6(14)7-5(13)3(11)1-9(17,18-7)8(15)16/h3-7,10-14,17H,1-2H2,(H,15,16)/t3-,4+,5+,6+,7+,9-/m0/s1
- InChI Key: CLRLHXKNIYJWAW-YOQZMRDMSA-N
- SMILES: O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)O)O)O
Computed Properties
- Exact Mass: 268.07943208g/mol
- Monoisotopic Mass: 268.07943208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 168Ų
(+)-KDN Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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